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RCS-4 N-(5-carboxypentyl) metabolite RCS-4 N-(5-carboxypentyl) metabolite RCS-4 is a synthetic cannabinoid which is structurally similar to JWH 018. Like JWH 018, RCS-4 has been detected in herbal products. RCS-4 N-(5-carboxypentyl) metabolite is an expected metabolite of RCS-4. Carboxylation of the N-alkyl chain of JWH 018 occurs during in vivo metabolism, resulting in a 5-carboxypentyl metabolite that is detectable in the urine.
Brand Name: Vulcanchem
CAS No.: 1427521-39-8
VCID: VC0121255
InChI: InChI=1S/C21H21NO4/c1-26-16-11-9-15(10-12-16)21(25)18-14-22(13-5-4-8-20(23)24)19-7-3-2-6-17(18)19/h2-3,6-7,9-12,14H,4-5,8,13H2,1H3,(H,23,24)
SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C32)CCCCC(=O)O
Molecular Formula: C21H21NO4
Molecular Weight: 351.4

RCS-4 N-(5-carboxypentyl) metabolite

CAS No.: 1427521-39-8

Reference Standards

VCID: VC0121255

Molecular Formula: C21H21NO4

Molecular Weight: 351.4

RCS-4 N-(5-carboxypentyl) metabolite - 1427521-39-8

CAS No. 1427521-39-8
Product Name RCS-4 N-(5-carboxypentyl) metabolite
Molecular Formula C21H21NO4
Molecular Weight 351.4
IUPAC Name 5-[3-(4-methoxybenzoyl)indol-1-yl]pentanoic acid
Standard InChI InChI=1S/C21H21NO4/c1-26-16-11-9-15(10-12-16)21(25)18-14-22(13-5-4-8-20(23)24)19-7-3-2-6-17(18)19/h2-3,6-7,9-12,14H,4-5,8,13H2,1H3,(H,23,24)
Standard InChIKey CJXFWFGLGOBGBR-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C32)CCCCC(=O)O
Description RCS-4 is a synthetic cannabinoid which is structurally similar to JWH 018. Like JWH 018, RCS-4 has been detected in herbal products. RCS-4 N-(5-carboxypentyl) metabolite is an expected metabolite of RCS-4. Carboxylation of the N-alkyl chain of JWH 018 occurs during in vivo metabolism, resulting in a 5-carboxypentyl metabolite that is detectable in the urine.
Synonyms 5-(3-(4-methoxybenzoyl)-1H-indol-1-yl)pentanoic acid
Reference 1.Kikura-Hanajiri, R.,Uchiyama, N., and Goda, Y. Survey of current trends in the abuse of psychotropic substances and plants in Japan. Leg.Med.(Tokyo) 13(3), 109-115 (2011).
PubChem Compound 95549463
Last Modified Nov 11 2021
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